1-[2-(4-iodophenoxy)ethyl]azepane oxalate

• IUPAC Name: 1-[2-(4-iodophenoxy)ethyl]azepane;oxalic acid
• InChI: InChI=1S/C14H20INO.C2H2O4/c15-13-5-7-14(8-6-13)17-12-11-16-9-3-1-2-4-10-16;3-1(4)2(5)6/h5-8H,1-4,9-12H2;(H,3,4)(H,5,6)
• InChI Key: JSNREKCYZNJGDF-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCOC2=CC=C(C=C2)I.C(=O)(C(=O)O)O
• Molecular Formula: C16H22INO5
• Molecular Weight: 435.25 g/mol

Description

The compound “1-[2-(4-iodophenoxy)ethyl]azepane oxalate” is likely a novel synthetic molecule characterized by the presence of an iodophenoxyethyl group attached to an azepane ring, combined with an oxalate counterion. This structure suggests a potential for varied chemical and physical properties, making it of interest in fields such as organic chemistry and materials science.

Synthesis Analysis

Synthesis of complex molecules typically involves multi-step organic reactions, starting from simpler precursors. For compounds like “this compound,” a key step might involve the formation of the azepane ring, possibly through cyclization reactions, followed by the introduction of the iodophenoxyethyl group via etherification or similar coupling reactions. An example of related synthetic strategies is the preparation of hexahydroindeno[1,2-d]azepine derivatives from benzylpiperidin-4-one precursors (Kimura et al., 1979).

Molecular Structure Analysis

The molecular structure of such a compound would be characterized by X-ray crystallography or NMR spectroscopy, providing insights into the conformation, stereochemistry, and electronic distribution. Studies on related compounds, such as benzo[c]azocanones, have revealed interesting stereochemical and conformational features, highlighting the importance of molecular structure analysis in understanding compound behavior (Behler et al., 2011).